Cas no 1216959-17-9 (N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride)

• Product Name: N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride
• CAS No: 1216959-17-9
• MF: C₂₁H₂₆ClN₃O₂S
• MW: 419.968042850494
• CID: 5508507
• PubChem ID: 18563778
• Update Time: 2025-11-07

N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(DIMETHYLAMINO)ETHYL]-N-(6-ETHYL-1,3-BENZOTHIAZOL-2-YL)-2-PHENOXYACETAMIDE HYDROCHLORIDE
• AKOS026679736
• N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide;hydrochloride
• F2018-0882
• N-(2-(dimethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenoxyacetamide hydrochloride
• 1216959-17-9
• N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride

• Inchi： 1S/C21H25N3O2S.ClH/c1-4-16-10-11-18-19(14-16)27-21(22-18)24(13-12-23(2)3)20(25)15-26-17-8-6-5-7-9-17;/h5-11,14H,4,12-13,15H2,1-3H3;1H
• InChI Key： JDKLHLWGBRGSCY-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=C(C=CC=2N=C1N(C(COC1C=CC=CC=1)=O)CCN(C)C)CC

Computed Properties

• Exact Mass: 419.1434259g/mol
• Monoisotopic Mass: 419.1434259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride

Research Brief on N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride (CAS: 1216959-17-9)

N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride (CAS: 1216959-17-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiazole core and phenoxyacetamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for researchers and industry professionals alike.

The synthesis of N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride involves a multi-step process that ensures high purity and yield. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also optimized the synthetic route to improve scalability, which is critical for potential industrial production. These developments highlight the compound's feasibility for further preclinical and clinical studies.

Pharmacological evaluations of N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride have revealed its ability to interact with specific molecular targets, such as enzymes or receptors involved in disease pathways. In vitro studies have demonstrated its efficacy in inhibiting certain enzymatic activities, while in vivo models have shown promising results in reducing disease-related biomarkers. These findings suggest that the compound could serve as a lead candidate for the development of new therapeutics, particularly in areas like oncology or inflammatory diseases.

Recent preclinical studies have further explored the safety and pharmacokinetic profile of N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride. Data from these studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, along with a manageable toxicity profile. These results are encouraging for advancing the compound into clinical trials, where its therapeutic potential can be more thoroughly evaluated in human subjects.

In conclusion, N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide hydrochloride (CAS: 1216959-17-9) represents a promising candidate in the field of chemical biology and drug development. Its well-characterized synthesis, potent pharmacological activity, and favorable preclinical data position it as a compound with significant potential for future therapeutic applications. Continued research and development efforts will be essential to fully realize its clinical benefits and bring it closer to commercialization.